Imidazopyridines
imidazopyridines are a class of heterocyclic compounds characterized by the presence of an imidazole ring fused to a pyridine ring. These molecules exhibit diverse biological activities and have been investigated for various applications, including pharmacological and agrochemical uses. Due to their unique structural features, imidazopyridines can serve as potent inhibitors of enzymes such as histone deacetylases (HDACs), protein kinases, and other drug targets involved in cancer, inflammation, and neurological disorders. Additionally, they are explored for their potential as fungicides, insecticides, and herbicides due to their ability to modulate ion channels and disrupt cell signaling pathways. The structural diversity of imidazopyridines allows for the design of molecules with specific biological properties, making them attractive candidates in drug discovery and development processes.

Structure | Chemical Name | CAS | MF |
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2-(Chloromethyl)-8-methylimidazo1,2-apyridine hydrochloride | 182181-42-6 | C9H9ClN2 |
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1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-one | 177910-85-9 | C9H12N2O |
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{imidazo[1,2-a]pyridin-2-yl}methanamine | 165736-20-9 | C8H9N3 |
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Imidazo[1,5-a]pyridine-6-carboxylic acid | 256935-76-9 | C8H6N2O2 |
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Ethanone,1-(3H-imidazo[4,5-b]pyridin-2-yl)- | 250651-53-7 | C8H7N3O |
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Imidazo[1,2-a]pyridin-6-amine | 235106-53-3 | C7H7N3 |
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ethyl 2-aminoimidazo1,2-apyridine-3-carboxylate | 221893-57-8 | C10H11N3O2 |
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5-Methylimidazo[1,2-a]pyridine-3-carbaldehyde | 178488-37-4 | C9H8N2O |
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Minodronic acid | 180064-38-4 | C9H12N2O7P2 |
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5-Fluoroimidazo1,2-apyridine hydrochloride | 198896-14-9 | C7H6ClFN2 |
Related Literature
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